Cas no 216394-05-7 (5-Bromo-6-chloropyridine-3-sulfonyl chloride)

• Product Name: 5-Bromo-6-chloropyridine-3-sulfonyl chloride
• CAS No: 216394-05-7
• MF: C₅H₂BrCl₂NO₂S
• MW: 290.949877262115
• MDL: MFCD01318107
• CID: 66946
• PubChem ID: 2793626
• Update Time: 2025-06-10

5-Bromo-6-chloropyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-chloropyridine-3-sulfonyl chloride
• 3-Bromo-2-Chloropyridine-5-Sulfonyl Chloride
• 2-chloro-3-bromopyridin-5-ylsulfonyl chloride
• 3-BROMO-2-CHLOROPYRIDINE-5-SULPHONYL CHLORIDE
• 5-Brom-6-chlor-pyridin-3-sulfonylchlorid
• 5-bromo-6-chloro-3-pyridinesulfonyl chloride
• 5-bromo-6-chloro-pyridine-3-sulfonyl chloride
• pyridine-3-bromo-2-chloro-5-sulphonyl chloride
• 5-Bromo-6-chloro-3-(chlorosulphonyl)pyridine
• 5-Bromo-6-chloro-3-pyridine sulfonyl chloride
• PubChem1289
• C5H2BrCl2NO2S
• 5-Bromo-6-chloropyridine-3-sulfonylchloride
• 5-bromanyl-6-chloranyl-pyridine-3-sulfonyl chloride
• SCHEMBL516599
• DTXSID80383146
• F3099-7187
• FT-0615138
• AKOS000267002
• MFCD01318107
• SY042749
• 3-Pyridinesulfonyl chloride, 5-bromo-6-chloro-
• A815562
• AC2052
• EN300-90116
• Z1171217824
• TURGMVYIESHZBE-UHFFFAOYSA-N
• BB 0260008
• AS-76596
• PB48425
• 3-Bromo-2-chloropyridine-5-sulfonyl chloride, AldrichCPR
• 216394-05-7
• 3-bromo-2-chloropyridine-5-sulphonylchloride
• AKOS025116738
• STL227726

• MDL： MFCD01318107
• Inchi： 1S/C5H2BrCl2NO2S/c6-4-1-3(12(8,10)11)2-9-5(4)7/h1-2H
• InChI Key： TURGMVYIESHZBE-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(=C1)S(=O)(=O)Cl)Cl

Computed Properties

• Exact Mass: 288.83700
• Monoisotopic Mass: 288.83667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4

Experimental Properties

• Color/Form: White or light brown powder
• Melting Point: 71-73°C
• Boiling Point: 352.8 ℃ at 760 mmHg
• Water Partition Coefficient: Reacts with water. Soluble in dichloromethane.
• PSA: 55.41000
• LogP: 3.50580
• Solubility: React with water
• Sensitiveness: Moisture Sensitive

5-Bromo-6-chloropyridine-3-sulfonyl chloride Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：3261
• Hazard Category Code： R34: can cause burns.
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 5-Bromo-6-chloropyridine-3-sulfonyl chloride

Comprehensive Overview of 5-Bromo-6-chloropyridine-3-sulfonyl chloride (CAS No. 216394-05-7)

5-Bromo-6-chloropyridine-3-sulfonyl chloride (CAS No. 216394-05-7) is a highly specialized sulfonyl chloride derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the halogenated pyridine family, characterized by its unique bromine and chlorine substitutions, which enhance its reactivity in cross-coupling reactions and nucleophilic substitutions. Its molecular structure makes it a valuable intermediate for synthesizing active pharmaceutical ingredients (APIs) and crop protection agents.

In recent years, the demand for 5-Bromo-6-chloropyridine-3-sulfonyl chloride has surged due to its role in developing next-generation therapeutics, particularly in oncology and central nervous system (CNS) drug discovery. Researchers are increasingly exploring its potential in kinase inhibitor synthesis, a hot topic in precision medicine. The compound’s sulfonyl chloride group also enables facile conjugation with amines, aligning with trends in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) technology.

From an industrial perspective, CAS 216394-05-7 is pivotal in optimizing process chemistry for scalable API production. Its stability under Grignard reaction conditions and compatibility with palladium-catalyzed couplings make it a preferred choice for high-throughput screening libraries. Environmental considerations are also addressed, as modern synthetic routes emphasize atom economy and green chemistry principles to minimize waste.

Analytical characterization of 5-Bromo-6-chloropyridine-3-sulfonyl chloride typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry. These techniques ensure compliance with stringent ICH guidelines for impurities, a critical factor for regulatory submissions. The compound’s crystalline form and solubility profile are further optimized for formulation development, addressing challenges in drug delivery systems.

Emerging applications include its use in metal-organic frameworks (MOFs) for catalytic purposes and fluorescent probes in diagnostic imaging. As the pharmaceutical industry shifts toward continuous manufacturing, the reproducibility of CAS 216394-05-7 synthesis becomes paramount. Recent patents highlight innovations in flow chemistry setups to enhance yield and reduce organic solvent consumption.

For researchers sourcing this compound, key considerations include supplier reliability, batch-to-batch consistency, and technical documentation. Storage recommendations often specify anhydrous conditions and inert atmosphere to preserve reactivity. Collaborative studies with academic institutions continue to uncover novel derivatives, expanding its utility in medicinal chemistry pipelines.

The future trajectory of 5-Bromo-6-chloropyridine-3-sulfonyl chloride intersects with advancements in AI-driven drug design and automated synthesis platforms. Its structural versatility supports fragment-based drug discovery, a strategy gaining traction in orphan drug development. As regulatory agencies prioritize genotoxic impurity control, robust analytical methods for this compound will remain a focal point in quality by design (QbD) initiatives.